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Compound of Interest

Compound Name: 1-Chloro-2-methoxybenzene-d3

Cat. No.: B12301412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 1-Chloro-2-
methoxybenzene-d3. The safety information presented is primarily based on the non-

deuterated analogue, 1-Chloro-2-methoxybenzene (CAS 766-51-8), as specific comprehensive

safety data for the deuterated compound is limited. The primary use of 1-Chloro-2-
methoxybenzene-d3 is as a tracer or internal standard in quantitative analysis.[1] The isotopic

substitution of hydrogen with deuterium is not expected to significantly alter the chemical's

primary hazards.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 1-Chloro-2-

methoxybenzene.
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Property Value

Molecular Formula C₇H₄D₃ClO

Molecular Weight 145.60 g/mol [1]

Boiling Point 195 °C[2]

Melting Point -27 °C[2]

Density 1.123 g/mL[2]

Flash Point 76 °C / 168.8 °F[3]

Refractive Index 1.545[2]

LogP (Octanol/Water) 2.68[2]

Hazard Identification and GHS Classification
This substance is considered hazardous. The GHS classification is based on data for 1-Chloro-

2-methoxybenzene.

Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid[4]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[4]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[4]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[4]

Specific target organ toxicity Category 3
H335: May cause respiratory

irritation[4]
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Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to ensure personnel safety and

maintain the integrity of the chemical.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

Respiratory Protection: Ensure adequate ventilation. If exposure limits are exceeded, use a

NIOSH-approved respirator.[6]

Handling
Avoid contact with skin, eyes, and clothing.[3][7]

Do not breathe mist, vapors, or spray.[8]

Wash hands thoroughly after handling.[7]

Keep away from open flames, hot surfaces, and sources of ignition.[3]

Storage
Store in a cool, dry, well-ventilated area away from incompatible substances.[7]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Incompatible materials include strong oxidizing agents.[3]

Emergency and First Aid Procedures
Detailed protocols for responding to exposure or spills are outlined below.

First Aid Measures
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Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Get medical attention.[7]

[8]

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical aid.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid.[7]

Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls

of milk or water. Get medical aid.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[3] Water mist may be used to cool closed containers.[3]

Specific Hazards: The material is combustible, and containers may explode when heated.[3]

Thermal decomposition can lead to the release of irritating gases and vapors, including

carbon monoxide, carbon dioxide, and hydrogen chloride gas.[3]

Accidental Release Measures
Absorb the spill with an inert material (e.g., dry sand or earth) and place it into a chemical

waste container.[7]

Use a spark-proof tool and provide ventilation.[7]

Avoid runoff into storm sewers and ditches.[7]

Experimental Workflows and Logical Relationships
The following diagrams illustrate key procedural workflows for ensuring safety when working

with 1-Chloro-2-methoxybenzene-d3.
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Safe Handling Workflow for 1-Chloro-2-methoxybenzene-d3
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Caption: General laboratory safe handling workflow.
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Emergency Response Decision Tree

Exposure Event Occurs

Move to Fresh Air

 Inhalation

Flush with Soap & Water (15 min)

 Skin Contact

Flush with Water (15 min)

 Eye Contact

Rinse Mouth, Drink Water

 Ingestion

Seek Immediate
Medical Attention
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Caption: First aid response for personnel exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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